Cas no 403646-48-0 (2-Bromo-5-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Bromo-5-(trifluoromethoxy)benzoic acid
• CAS No: 403646-48-0
• MF: C₈H₄BrF₃O₃
• MW: 285.014772415161
• MDL: MFCD07368726
• CID: 325934
• PubChem ID: 2783313
• Update Time: 2025-09-27

2-Bromo-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(trifluoromethoxy)benzoic acid
• 6-bromo-3-(trifluoromethoxy)benzoic acid
• Benzoic acid,2-bromo-5-(trifluoromethoxy)-
• 6-Bromo-3-trifluoromethoxybenzoic acid
• AKOS022171641
• A825072
• MFCD07368726
• 6-bromo-3trifluoromethoxybenzoic acid
• Methyl 5-bromo-2-(trifluoromethoxy)benzoate;5-Bromo-2-(trifluoromethoxy)benzoic acid methyl ester
• SCHEMBL17143019
• QIUVPBVZKOVBSY-UHFFFAOYSA-N
• 403646-48-0
• DTXSID40382574
• 2-Bromo-5-(trifluoromethoxy)benzoicacid
• PS-7196
• CS-0157041
• DB-369097
• 6-Bromo-3-trifluoromethoxybenzoic acid;
• DTXCID70333599

• MDL： MFCD07368726
• Inchi： 1S/C8H4BrF3O3/c9-6-2-1-4(15-8(10,11)12)3-5(6)7(13)14/h1-3H,(H,13,14)
• InChI Key： QIUVPBVZKOVBSY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 283.93
• Monoisotopic Mass: 283.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.797
• Boiling Point: 289.8°Cat760mmHg
• Flash Point: 129.1°C
• Refractive Index: 1.517

2-Bromo-5-(trifluoromethoxy)benzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives